Cas no 1346544-43-1 (N-Ethyl-2-methylpyridin-3-amine)

• Product Name: N-Ethyl-2-methylpyridin-3-amine
• CAS No: 1346544-43-1
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• MDL: MFCD21783868
• CID: 4695813
• PubChem ID: 67266326
• Update Time: 2025-06-15

N-Ethyl-2-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-ethyl-2-methylpyridin-3-amine
• N-Ethyl-2-methylpyridin-3-amine

• MDL： MFCD21783868
• Inchi： 1S/C8H12N2/c1-3-9-8-5-4-6-10-7(8)2/h4-6,9H,3H2,1-2H3
• InChI Key： KMFBUFMVRYPIBY-UHFFFAOYSA-N
• SMILES： N(CC)C1=CC=CN=C1C

Computed Properties

• Exact Mass: 136.1
• Monoisotopic Mass: 136.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 93.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 235.0±20.0 °C at 760 mmHg
• Flash Point: 95.9±21.8 °C
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

N-Ethyl-2-methylpyridin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on N-Ethyl-2-methylpyridin-3-amine

Recent Advances in the Study of N-Ethyl-2-methylpyridin-3-amine (CAS: 1346544-43-1) and Its Applications in Chemical Biology and Medicine

N-Ethyl-2-methylpyridin-3-amine (CAS: 1346544-43-1) is a pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, enzyme inhibition, and as a building block for more complex pharmacophores. Recent studies have explored its synthesis, physicochemical properties, and biological activities, shedding light on its mechanisms of action and therapeutic potential.

One of the key areas of research involving N-Ethyl-2-methylpyridin-3-amine is its role as an intermediate in the synthesis of bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of novel kinase inhibitors. The researchers utilized this compound to synthesize a series of derivatives that exhibited potent inhibitory activity against specific kinases involved in cancer progression. The study highlighted the compound's versatility and its ability to serve as a scaffold for further chemical modifications.

In addition to its synthetic applications, N-Ethyl-2-methylpyridin-3-amine has been investigated for its direct biological effects. A recent preprint on bioRxiv (2024) reported that this compound exhibits moderate antimicrobial activity against a range of Gram-positive bacteria. The study employed a combination of in vitro assays and computational modeling to elucidate the compound's interaction with bacterial cell membranes. These findings suggest that N-Ethyl-2-methylpyridin-3-amine could serve as a lead compound for the development of new antibiotics, particularly in the face of rising antibiotic resistance.

Another noteworthy aspect of N-Ethyl-2-methylpyridin-3-amine is its potential in neuroscience research. A 2023 study in ACS Chemical Neuroscience explored its effects on neurotransmitter systems. The researchers found that the compound modulates the activity of certain neurotransmitter receptors, which could have implications for the treatment of neurological disorders such as depression and anxiety. However, further in vivo studies are needed to validate these findings and assess the compound's safety profile.

The physicochemical properties of N-Ethyl-2-methylpyridin-3-amine have also been a subject of recent investigation. A computational study published in the Journal of Physical Chemistry A (2024) employed density functional theory (DFT) to analyze the compound's electronic structure and reactivity. The results provided valuable insights into its stability, solubility, and potential interactions with biological targets. These properties are crucial for optimizing its use in drug development and other applications.

Despite these promising findings, challenges remain in the widespread adoption of N-Ethyl-2-methylpyridin-3-amine. Issues such as scalability of synthesis, bioavailability, and potential toxicity need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and fully realize the compound's potential.

In conclusion, N-Ethyl-2-methylpyridin-3-amine (CAS: 1346544-43-1) represents a versatile and promising compound in the realm of chemical biology and medicine. Recent studies have highlighted its applications in drug discovery, antimicrobial therapy, and neuroscience, among others. As research continues to uncover its mechanisms and optimize its properties, this compound may pave the way for innovative therapeutic strategies and contribute to advancements in the field.